Cas no 1391732-41-4 (5,7-dihydropyrano[3,4-c]pyrazol-4(1H)-one)

• Product Name: 5,7-dihydropyrano[3,4-c]pyrazol-4(1H)-one
• CAS No: 1391732-41-4
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 4593397
• Update Time: 2023-08-09

5,7-dihydropyrano[3,4-c]pyrazol-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydropyrano[3,4-c]pyrazol-4(1H)-one
• AM806450

• Inchi： 1S/C6H6N2O2/c9-6-3-10-2-5-4(6)1-7-8-5/h1H,2-3H2,(H,7,8)
• InChI Key： IMPUBLFLBCSCRU-UHFFFAOYSA-N
• SMILES： O1CC(C2C=NNC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: -0.5
• Topological Polar Surface Area: 55